Cas no 941003-09-4 (2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol)

• Product Name: 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol
• CAS No: 941003-09-4
• MF: C₁₈H₂₈N₂O₃S
• MW: 352.491523742676
• CID: 5428635
• Update Time: 2025-10-10

2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(4-cyclohexylphenyl)sulfonyl]-1-piperazinyl}ethanol
• 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol

• Inchi： 1S/C18H28N2O3S/c21-15-14-19-10-12-20(13-11-19)24(22,23)18-8-6-17(7-9-18)16-4-2-1-3-5-16/h6-9,16,21H,1-5,10-15H2
• InChI Key： YJRVWTFRHPUKJB-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(S(C2=CC=C(C3CCCCC3)C=C2)(=O)=O)CC1

Additional information on 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol

Recent Advances in the Study of 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 941003-09-4)

The compound 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 941003-09-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and computational modeling, to achieve high yields and purity. The compound's structural complexity, particularly the presence of the cyclohexylbenzenesulfonyl and piperazine moieties, has been identified as critical for its biological activity. These structural elements are believed to contribute to its binding affinity for specific molecular targets.

In vitro and in vivo studies have demonstrated that 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may modulate signaling pathways associated with cancer cell proliferation, making it a candidate for further investigation in oncology research. These findings are supported by robust experimental evidence, including enzyme inhibition assays and cell-based studies.

The pharmacokinetic profile of 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol has also been a focal point of recent research. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable characteristics such as moderate plasma stability and low cytotoxicity. These properties are essential for its development as a therapeutic agent. Furthermore, computational simulations have been employed to predict its drug-likeness and potential interactions with biological systems, providing valuable insights for future optimization efforts.

Despite these promising findings, challenges remain in the development of 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol as a viable drug candidate. Issues such as solubility, metabolic stability, and selectivity need to be addressed through further structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 2-4-(4-cyclohexylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 941003-09-4) represents a promising molecule with diverse therapeutic potential. Recent research has shed light on its synthetic pathways, biological activities, and pharmacokinetic properties, paving the way for future investigations. Continued exploration of this compound could lead to the development of novel treatments for inflammatory diseases and cancer, addressing unmet medical needs in these areas.